Cas no 1049679-56-2 (3-Cyanobutyltriethoxysilane)

• Product Name: 3-Cyanobutyltriethoxysilane
• CAS No: 1049679-56-2
• MF: C₁₁H₂₃NO₃Si
• MW: 245.390724420547
• MDL: MFCD08275507
• CID: 2952843
• PubChem ID: 53441998
• Update Time: 2025-11-02

3-Cyanobutyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-CYANOBUTYLTRIETHOXYSILANE
• 3-Cyanobuty Triethoxysilane
• 2-METHYL-4-(TRIETHOXYSILYL)BUTANENITRILE
• (3-Cyanobutyl)triethoxysilane
• MFCD08275507
• 2-methyl-4-triethoxysilylbutanenitrile
• (3-Cyanobutyl)triethoxysilane; 95%
• SCHEMBL139418
• DTXSID701277473
• 1049679-56-2
• 3-Cyanobutyltriethoxysilane

• MDL： MFCD08275507
• Inchi： 1S/C11H23NO3Si/c1-5-13-16(14-6-2,15-7-3)9-8-11(4)10-12/h11H,5-9H2,1-4H3
• InChI Key： ULJQQFHZTZXSMQ-UHFFFAOYSA-N
• SMILES： [Si](CCC(C#N)C)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 245.14472013g/mol
• Monoisotopic Mass: 245.14472013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5

3-Cyanobutyltriethoxysilane Security Information

• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 3-Cyanobutyltriethoxysilane

Comprehensive Guide to 3-Cyanobutyltriethoxysilane (CAS No. 1049679-56-2): Properties, Applications, and Market Insights

3-Cyanobutyltriethoxysilane (CAS No. 1049679-56-2) is a specialized organosilicon compound that has garnered significant attention in the chemical and materials science industries. This unique silane coupling agent combines the reactivity of a cyano group with the versatility of triethoxysilane, making it invaluable for surface modification, adhesion promotion, and polymer enhancement. As industries increasingly seek advanced materials with tailored properties, understanding this compound's characteristics and potential becomes crucial for researchers and manufacturers alike.

The molecular structure of 3-Cyanobutyltriethoxysilane features a butyl chain terminated with a cyano functional group (-CN) at one end and a triethoxysilane moiety (-Si(OCH₂CH₃)₃) at the other. This dual functionality enables the compound to act as a molecular bridge between organic and inorganic materials, addressing one of the most persistent challenges in materials science - achieving strong interfacial bonding between dissimilar substances. Recent studies highlight its growing importance in nanotechnology applications, particularly in the development of hybrid organic-inorganic materials.

One of the most searched questions about 3-Cyanobutyltriethoxysilane relates to its hydrolysis and condensation behavior. The triethoxysilane group undergoes hydrolysis in the presence of moisture, forming silanol groups that can subsequently condense to create siloxane bonds. This reactivity makes it particularly useful for surface treatment applications where durable covalent bonding is required. The cyano group remains stable during these reactions, providing an additional site for further chemical modifications or interactions with other materials.

In practical applications, 3-Cyanobutyltriethoxysilane demonstrates exceptional performance as a coupling agent in composite materials. The compound significantly improves the interfacial adhesion between glass fibers and polymer matrices, leading to enhanced mechanical properties in fiber-reinforced plastics. This characteristic answers another frequently searched query about "how to improve composite material performance." Manufacturers in the automotive and aerospace sectors have shown particular interest in these applications, as they seek lighter yet stronger materials for next-generation vehicles and aircraft.

The surface modification capabilities of 3-Cyanobutyltriethoxysilane extend beyond traditional composites. Recent research explores its use in creating superhydrophobic coatings, a topic trending in materials science circles. By treating surfaces with this silane, researchers can achieve water-repellent properties with potential applications in self-cleaning surfaces, anti-icing coatings, and corrosion protection. These developments align with current industry demands for sustainable and maintenance-free material solutions.

Another area of growing interest is the compound's potential in electronic materials. The cyano group's polar nature and the silane's ability to form stable interfaces make 3-Cyanobutyltriethoxysilane a candidate for dielectric layers in electronic devices. This application responds to the increasing search volume for "advanced materials for flexible electronics," as the compound may contribute to the development of next-generation displays and wearable technology.

The synthesis and handling of 3-Cyanobutyltriethoxysilane require careful consideration of its chemical reactivity. While not classified as hazardous under standard regulations, proper storage conditions (typically under inert atmosphere to prevent premature hydrolysis) and handling procedures should be followed. This information addresses common queries about "proper storage of functional silanes" and "handling precautions for alkoxysilanes."

Market trends indicate growing demand for 3-Cyanobutyltriethoxysilane across multiple industries. The global push toward lightweight materials in transportation, coupled with increasing investments in advanced electronics, positions this compound for potential market expansion. Industry analysts note particular growth opportunities in Asia-Pacific regions, where manufacturing of high-tech materials continues to accelerate.

Environmental considerations surrounding 3-Cyanobutyltriethoxysilane have also become a focus area, responding to searches about "green chemistry approaches for silane coupling agents." Recent developments aim to optimize the compound's efficiency, reducing the quantities required for effective surface treatment while maintaining performance. These efforts align with broader industry sustainability goals and regulatory trends favoring environmentally friendly chemical solutions.

Looking forward, research into 3-Cyanobutyltriethoxysilane continues to uncover novel applications. Current investigations explore its potential in biomedical materials, particularly for creating biofunctional surfaces that can interact with biological systems. This emerging application area addresses the growing intersection between materials science and biotechnology, a topic generating significant interest in both academic and industrial research communities.

For researchers and manufacturers considering 3-Cyanobutyltriethoxysilane for their applications, understanding its structure-property relationships remains crucial. The compound's performance varies depending on processing conditions, substrate characteristics, and formulation parameters. This complexity explains the frequent searches for "optimizing silane coupling agent performance" and underscores the importance of tailored application testing for each specific use case.

In conclusion, 3-Cyanobutyltriethoxysilane (CAS No. 1049679-56-2) represents a versatile and increasingly important material in advanced manufacturing and technology development. Its unique combination of cyano functionality and triethoxysilane reactivity addresses critical challenges in materials science while opening doors to innovative applications. As industries continue to demand higher-performance materials with specialized functionalities, this compound is well-positioned to play a significant role in meeting these evolving needs.